Cas no 1424-66-4 (2-Chloro-4-(dimethylamino)benzaldehyde)

• Product Name: 2-Chloro-4-(dimethylamino)benzaldehyde
• CAS No: 1424-66-4
• Molecular Formula: C₉H₁₀ClNO
• Molecular Weight: 183.6348
• MDL: MFCD00021051
• CID: 167959
• PubChem ID: 172089062

2-Chloro-4-(dimethylamino)benzaldehyde Properties

Names and Identifiers

• 2-Chloro-4-(dimethylamino)benzaldehyde
• 3-Chloro-N,N-dimethyl-4-formylaniline
• Benzaldehyde, 2-chloro-4-dimethylamino-
• Benzaldehyde, 2-chloro-4-(dimethylamino)-
• 2-Chloro-4-dimethylaminobenzaldehyde
• Benzaldehyde,2-chloro-4-(dimethylamino)-
• 4-(dimethylamino)-2-chlorobenzaldehyde
• NSC93918
• 2-chloro-4-[N,N-bis(methyl)amino]benzaldehyde
• XSQFAWMDRFSIMY-UHFFFAOYSA-N
• SBB052150
• NSC-93918
• T70273
• NS00024631
• PS-4349
• 4-Nitrophenyl)methyl 3-oxobutanoate
• 2-chloro-4-(dimethylamino)benzaldehyde, AldrichCPR
• NCGC00188271-01
• DTXSID8061686
• FT-0611737
• NSC 93918
• 1424-66-4
• AKOS006229424
• MFCD00021051
• C2606
• CS-0206315
• EINECS 215-840-5
• SCHEMBL1002405
• SY050816
• DTXCID1034636
• ALBB-025770
• DB-042631

• MDL： MFCD00021051
• InChIKey： XSQFAWMDRFSIMY-UHFFFAOYSA-N
• Inchi： 1S/C9H10ClNO/c1-11(2)8-4-3-7(6-12)9(10)5-8/h3-6H,1-2H3
• SMILES： ClC1=C(C([H])=O)C([H])=C([H])C(=C1[H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 183.04500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 183.045092
• Heavy Atom Count: 12
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3

Experimental Properties

• LogP: 2.21850
• PSA: 20.31000
• Refractive Index: 1.607
• Boiling Point: 309.4°Cat760mmHg
• Melting Point: 80.0 to 84.0 deg-C
• Flash Point: 140.9°C
• Density: 1.215

2-Chloro-4-(dimethylamino)benzaldehyde Security Information

• Symbol:
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38-52-43-36

2-Chloro-4-(dimethylamino)benzaldehyde Customs Data

• HS CODE：2922399090
• Customs Data：

  China Customs Code:

  2922399090

  Overview:

  2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives